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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-Acetylmorpholine, a versatile
heterocyclic compound with significant applications in the pharmaceutical and agrochemical
industries. This document outlines its core physicochemical properties, spectroscopic data, and
a representative synthesis protocol.

Core Molecular Data

4-Acetylmorpholine, also known as N-acetylmorpholine, is a derivative of morpholine where
an acetyl group is attached to the nitrogen atom.[1][2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b157445?utm_src=pdf-interest
https://www.benchchem.com/product/b157445?utm_src=pdf-body
https://www.benchchem.com/product/b157445?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/n-acetylmorpholine-dic9231.html
https://cymitquimica.com/cas/1696-20-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

IUPAC Name 1-morpholin-4-ylethanone [3]
N-Acetylmorpholine, 1-(4-

Synonyms ] [2][4][5]
Morpholinyl)ethanone

CAS Number 1696-20-4 [4115][6]

Molecular Formula CeH11NO:2 [31141[5]

Molecular Weight 129.16 g/mol [3151[6]1[7][8]

SMILES CC(=0O)N1ccoccel [6][9]
KYWXRBNOYGGPIZ-

InChl Key [4][6][10]

UHFFFAOYSA-N

Physicochemical Properties

4-Acetylmorpholine is typically a colorless to light yellow, clear liquid at room temperature.[7]

[8][11] Its key physical and chemical properties are summarized below.

Property Value Conditions
Appearance Colorlfess' to slightly yellow 7]

clear liquid
Density 1.116 g/mL at 25 °C[6][11]
Melting Point 9-14°C [E171[8][11]
Boiling Point 208 - 245.5 °C [71[8][11]
Flash Point 122 °C closed cup[6][8][9]
Refractive Index 1.483 at 20 °C[6][11]
Water Solubility Miscible [11][12]

Molecular Structure
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The structure of 4-Acetylmorpholine consists of a morpholine ring N-acylated with an acetyl
group.
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Click to download full resolution via product page

Caption: 2D molecular structure of 4-Acetylmorpholine.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Acetylmorpholine.

Spectroscopic Technique Key Features

Data available, typically showing signals for the
1H NMR acetyl methyl protons and the two distinct sets

of methylene protons on the morpholine ring.

Spectra have been recorded and are available
13C NMR
for reference.[10]

R Spect Characteristic strong absorption band for the
ectrosco
P Py amide carbonyl (C=0) group.

GC-MS data is available, showing the molecular
Mass Spectrometry ion peak and characteristic fragmentation

patterns.[3]

Raman Spectroscopy Spectra are available for this compound.[3]
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Synthesis Protocol

Reaction: Acetylation of Morpholine

A common method for the synthesis of 4-Acetylmorpholine is the acetylation of morpholine.[1]
This can be achieved using reagents such as acetyl chloride or acetic anhydride.[1]

Experimental Workflow:

Caption: General workflow for the synthesis of 4-Acetylmorpholine.
Detailed Methodology:

¢ Reactant Preparation: Morpholine is dissolved in a suitable aprotic solvent.

o Acylation: Acetic anhydride or acetyl chloride is added dropwise to the morpholine solution,
often under cooled conditions to control the exothermic reaction. A base may be used to
neutralize the acid byproduct.

¢ Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

o Workup: Once the reaction is complete, the mixture is typically washed with water and/or a
mild basic solution to remove unreacted starting materials and byproducts.

 Purification: The crude product is purified by distillation under reduced pressure to yield pure
4-Acetylmorpholine.

Applications

4-Acetylmorpholine serves as a key intermediate in the synthesis of various fine chemicals.[7]
It is particularly important in the production of agrochemicals, such as the fungicides
dimethomorph and flumorph.[12] Additionally, it finds use in the pharmaceutical industry for the
development of analgesics and anti-inflammatory agents.[7] Its properties also make it a useful
building block in polymer chemistry.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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